Cas no 20816-58-4 (adenosine 5'-phosphoroimidazolide)

• Product Name: adenosine 5'-phosphoroimidazolide
• CAS No: 20816-58-4
• MF: C₁₃H₁₆N₇O₆P
• MW: 397.283202171326
• CID: 910600
• PubChem ID: 161335
• Update Time: 2025-04-19

adenosine 5'-phosphoroimidazolide Chemical and Physical Properties

Names and Identifiers

• adenosine 5'-phosphoroimidazolide
• Adenosine, 5'-(hydrogen 1H-imidazol-1-ylphosphonate)
• 9-{5-O-[Hydroxy(1H-imidazol-1-yl)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• 20816-58-4
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-imidazol-1-ylphosphinic acid
• SCHEMBL12304452
• DTXSID00943064

• Inchi： 1S/C13H16N7O6P/c14-11-8-12(17-4-16-11)20(6-18-8)13-10(22)9(21)7(26-13)3-25-27(23,24)19-2-1-15-5-19/h1-2,4-7,9-10,13,21-22H,3H2,(H,23,24)(H2,14,16,17)/t7-,9-,10-,13-/m1/s1
• InChI Key： ZZVDSVGETAFWNA-QYVSTXNMSA-N
• SMILES： P(N1C=NC=C1)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 397.09018
• Monoisotopic Mass: 397.08996825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 183.66